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Compound of Interest

Compound Name: Methoxyacetonitrile

Cat. No.: B046674 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Methoxyacetonitrile (CH₃OCH₂CN), also known as 2-methoxyacetonitrile, is a nitrile

compound utilized as a building block in organic synthesis and potentially in the development

of pharmaceuticals.[1] While its utility in research and development is notable, its chemical

structure suggests potential toxicity analogous to other nitriles, which can release cyanide in

vivo. This guide provides an in-depth overview of the known safety information, handling

precautions, and emergency procedures for methoxyacetonitrile to ensure the safety of

laboratory personnel.

Hazard Identification and Classification
Methoxyacetonitrile is classified as a hazardous chemical. It is a flammable liquid and is

harmful if swallowed, in contact with skin, or if inhaled.[2]

GHS Classification
The Globally Harmonized System of Classification and Labelling of Chemicals (GHS) provides

the following classification for methoxyacetonitrile:
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Hazard Class Category

Flammable Liquids Category 3

Acute Toxicity, Oral Category 4

Acute Toxicity, Dermal Category 4

Acute Toxicity, Inhalation Category 4

Data sourced from multiple safety data sheets.[2][3]

Hazard Statements
H226: Flammable liquid and vapor.[3]

H302: Harmful if swallowed.[3]

H312: Harmful in contact with skin.[3]

H332: Harmful if inhaled.[3]

Physical and Chemical Properties
A summary of the key physical and chemical properties of methoxyacetonitrile is provided in

the table below.
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Property Value Reference

Molecular Formula C₃H₅NO [3]

Molecular Weight 71.08 g/mol [4]

Appearance Colorless liquid [2]

Odor No information available [2]

Boiling Point 118-119 °C @ 731 mmHg [2]

Flash Point 31 °C (87.8 °F) [2]

Density 0.956 g/mL at 25 °C [4]

Solubility No information available [2]

Toxicological Information
The primary toxicological concern with methoxyacetonitrile, like other aliphatic nitriles, is the

potential for it to be metabolized in the body to release cyanide.[5] Cyanide is a potent and

rapidly acting poison that inhibits cellular respiration.[2]

Mechanism of Toxicity: Cyanide-Induced Cellular
Hypoxia
The toxicity of cyanide stems from its ability to inhibit cytochrome c oxidase (Complex IV) in the

mitochondrial electron transport chain.[2][6] This inhibition prevents cells from using oxygen,

leading to cytotoxic anoxia, a condition where cells are unable to produce ATP through aerobic

respiration.[7] Organs with high oxygen demand, such as the central nervous system and the

heart, are particularly vulnerable to the effects of cyanide poisoning.[8]

Diagram: Mechanism of Cyanide Toxicity
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Caption: Metabolic conversion of methoxyacetonitrile to cyanide and its inhibitory effect on

the mitochondrial electron transport chain.

Acute Toxicity Data
Quantitative data on the acute toxicity of methoxyacetonitrile is limited. The following table

summarizes the GHS classification categories, which are based on available data.

Route of Exposure GHS Category Indication

Oral 4 Harmful if swallowed

Dermal 4 Harmful in contact with skin

Inhalation 4 Harmful if inhaled

Data derived from GHS classifications.[2][3]

Experimental Protocols for Safety Assessment
While specific, detailed experimental protocols for methoxyacetonitrile are not readily

available in the public domain, standard toxicological and safety testing methods would be

employed. The following are examples of such protocols.
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Determination of Acute Oral LD₅₀ (OECD Guideline 423)
This protocol describes a stepwise procedure using a limited number of animals to estimate the

median lethal dose (LD₅₀).

Methodology:

Animal Selection: Healthy, young adult rats of a single sex are typically used.

Housing and Acclimatization: Animals are housed in appropriate conditions with controlled

temperature, humidity, and light cycle, and are acclimatized for at least 5 days prior to the

study.

Dose Preparation: Methoxyacetonitrile is prepared in a suitable vehicle (e.g., water or corn

oil) at the desired concentrations.

Administration: A single dose of methoxyacetonitrile is administered by gavage to the

animals. The starting dose is selected based on available information.

Observation: Animals are observed for mortality and clinical signs of toxicity at regular

intervals for at least 14 days. Observations include changes in skin, fur, eyes, and behavior.

Body weight is recorded weekly.

Stepwise Dosing: Depending on the outcome of the initial dose, subsequent animals are

dosed at higher or lower levels in a stepwise manner.

Data Analysis: The LD₅₀ is estimated based on the mortality data from the different dose

groups.

Skin Irritation/Corrosion Test (OECD Guideline 404)
This protocol determines the potential of a substance to cause skin irritation or corrosion.

Methodology:

Animal Selection: Healthy, young adult albino rabbits are typically used.
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Test Substance Application: A small amount (0.5 mL of liquid) of methoxyacetonitrile is

applied to a small area of shaved skin on the back of the rabbit. The site is then covered with

a gauze patch.

Exposure: The exposure duration is typically 4 hours.

Observation: After the exposure period, the patch is removed, and the skin is examined for

signs of erythema (redness) and edema (swelling) at specified time points (e.g., 1, 24, 48,

and 72 hours).

Scoring: The severity of the skin reactions is scored according to a standardized scale.

Classification: Based on the scores, methoxyacetonitrile would be classified as a skin

irritant or non-irritant.

Safe Handling and Storage
Adherence to strict safety protocols is mandatory when handling methoxyacetonitrile.

Engineering Controls
Work with methoxyacetonitrile should be conducted in a well-ventilated area, preferably

within a certified chemical fume hood.[9]

Ensure that eyewash stations and safety showers are readily accessible and in close

proximity to the workstation.[9]

Use explosion-proof electrical, ventilating, and lighting equipment.[9]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the final and critical barrier to exposure.
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PPE Item Specification Rationale

Eye Protection
Chemical safety goggles and a

face shield.

Protects against splashes and

vapors.

Hand Protection
Nitrile or other chemically

resistant gloves.
Prevents skin contact.

Body Protection

A lab coat and, for larger

quantities, a chemically

resistant apron.

Protects skin and personal

clothing.

Respiratory Protection

If working outside of a fume

hood or if there is a risk of

inhalation, a respirator with an

appropriate organic vapor

cartridge is necessary.

Prevents inhalation of harmful

vapors.

Diagram: Safe Handling Workflow
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Start: Prepare for Handling Methoxyacetonitrile

Don Appropriate PPE:
- Goggles & Face Shield

- Nitrile Gloves
- Lab Coat/Apron

Verify Engineering Controls:
- Fume Hood Operational

- Eyewash/Shower Accessible

Handle Methoxyacetonitrile in Fume Hood

Store in a Tightly Sealed Container
in a Cool, Dry, Well-Ventilated Area

Dispose of Waste in a Labeled,
Sealed, Chemically Compatible Container

End of Procedure

Decontaminate Work Surfaces

Remove PPE Correctly

Click to download full resolution via product page

Caption: A stepwise workflow for the safe handling of methoxyacetonitrile in a laboratory

setting.
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Storage Requirements
Store in a tightly closed container in a dry, cool, and well-ventilated place.[9]

Keep away from heat, sparks, open flames, and other sources of ignition.[9]

Store separately from incompatible materials such as strong oxidizing agents.[9]

Emergency Procedures
Immediate and appropriate action is critical in the event of an emergency involving

methoxyacetonitrile.

Spills and Leaks
Small Spills: Evacuate the immediate area. Wear appropriate PPE. Absorb the spill with an

inert material (e.g., vermiculite, sand) and place it in a sealed container for disposal as

hazardous waste.

Large Spills: Evacuate the laboratory and notify emergency personnel immediately.

First Aid Measures
Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. If

breathing has stopped, give artificial respiration (do not use mouth-to-mouth). Seek

immediate medical attention.[2]

Skin Contact: Immediately remove contaminated clothing. Wash the affected area with soap

and plenty of water for at least 15 minutes. Seek immediate medical attention.[2]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Seek immediate medical attention.[2]

Fire Fighting Measures

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 11 Tech Support

https://www.fishersci.com/store/msds?partNumber=AC125661000&productDescription=METHOXYACETONITRILE+100GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC125661000&productDescription=METHOXYACETONITRILE+100GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC125661000&productDescription=METHOXYACETONITRILE+100GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b046674?utm_src=pdf-body
https://www.researchgate.net/publication/312530440_Biochemical_mechanisms_of_cyanide_toxicity_Experimental_applied_and_clinical_aspects
https://www.researchgate.net/publication/312530440_Biochemical_mechanisms_of_cyanide_toxicity_Experimental_applied_and_clinical_aspects
https://www.researchgate.net/publication/312530440_Biochemical_mechanisms_of_cyanide_toxicity_Experimental_applied_and_clinical_aspects
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b046674?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Use dry chemical, carbon dioxide (CO₂), or alcohol-resistant foam to extinguish a fire.[2]

Wear self-contained breathing apparatus (SCBA) and full protective gear.[2]

Vapors may form explosive mixtures with air and can travel to a source of ignition and flash

back.[2]

Diagram: Emergency Response Protocol

Inhalation Skin Contact Eye Contact Ingestion

Exposure to Methoxyacetonitrile

Move to Fresh Air
Provide Oxygen/Artificial Respiration

Remove Contaminated Clothing
Wash with Soap & Water (15+ min)

Flush with Water (15+ min)
Remove Contact Lenses

Do NOT Induce Vomiting
Rinse Mouth

Seek Immediate Medical Attention

Spill Occurs

Small Spill:
Evacuate Area, Wear PPE,

Absorb and Contain

Assess Size

Large Spill:
Evacuate Lab, Alert Emergency Services

Assess Size

Fire Occurs

Use CO₂, Dry Chemical, or Foam
Wear SCBA and Full Protective Gear

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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